molecular formula C11H9Cl2N3O B8359387 1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl- CAS No. 98533-16-5

1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl-

Cat. No.: B8359387
CAS No.: 98533-16-5
M. Wt: 270.11 g/mol
InChI Key: APDBCSPADLACCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl- is a useful research compound. Its molecular formula is C11H9Cl2N3O and its molecular weight is 270.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

98533-16-5

Molecular Formula

C11H9Cl2N3O

Molecular Weight

270.11 g/mol

IUPAC Name

5-chloro-1-(3-chlorophenyl)-N-methylpyrazole-4-carboxamide

InChI

InChI=1S/C11H9Cl2N3O/c1-14-11(17)9-6-15-16(10(9)13)8-4-2-3-7(12)5-8/h2-6H,1H3,(H,14,17)

InChI Key

APDBCSPADLACCI-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=C(N(N=C1)C2=CC(=CC=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5.7 g of 5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid and 5.4 g of carbonyldiimidazole in 150 ml DMF was stirred at room temperature for 20 minutes. Next, 3.0 g of methylamine hydrochloride and 4.4 g of triethylamine were added and the mixture was stirred at room temperature for 20 hours. The mixture was poured into ice water and the precipitated solid was collected by filtration and dried. The solid was recrystallized from toluene to provide 3.1 g of 5-chloro-1-(3-chlorophenyl)-N-methyl-1H-pyrazole-4-carboxamide. Yield 50%. mp=163°-165° C.
Name
5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid
Quantity
5.7 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
4.4 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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